N-(5-Amino-2-methylphenyl)-2-(4-ethylphenoxy)-acetamide
Overview
Description
N-(5-Amino-2-methylphenyl)-2-(4-ethylphenoxy)-acetamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Antimalarial Drug Synthesis
N-(5-Amino-2-methylphenyl)-2-(4-ethylphenoxy)-acetamide is an intermediate in the synthesis of antimalarial drugs. It has been utilized in processes such as chemoselective monoacetylation, contributing to the development of effective treatments for malaria. This synthesis involves various acyl donors and catalysts, demonstrating the compound's versatility in pharmaceutical applications (Magadum & Yadav, 2018).
2. Structure-Activity Relationships in Antimalarial Compounds
Research involving the compound has contributed to understanding the structure-activity relationships in antimalarial compounds. By examining derivatives of this compound, scientists have identified correlations between molecular modifications and antimalarial potency, paving the way for more targeted and effective antimalarial therapies (Werbel et al., 1986).
3. Bioactive Metabolite Formation
The compound has been studied in the context of bioactive metabolite formation, where it undergoes transformations to form nitrosylated and nitrated derivatives. These derivatives have shown potential in creating bioactive metabolites with applications in fields like agriscience and environmental studies (Girel et al., 2022).
4. Development of Opioid Agonists
This compound has been used in the synthesis of opioid agonists, contributing to the development of new pain management drugs. Research in this area explores various structural modifications to enhance the efficacy and selectivity of these agonists (Barlow et al., 1991).
5. Hydrogen Bond Studies in Drug Development
The compound's derivatives have been studied for their hydrogen bonding characteristics, which is crucial for drug development. Understanding these interactions aids in designing more effective pharmaceutical agents (Romero & Angela Margarita, 2008).
6. Antioxidant Activity
Research has shown that certain derivatives of this compound exhibit significant antioxidant activity. This finding is important for developing therapeutic agents that counteract oxidative stress-related diseases (Chkirate et al., 2019).
7. Synthesis and Pharmacological Assessment
This compound derivatives have been synthesized and assessed for various pharmacological activities, including cytotoxic, anti-inflammatory, analgesic, and antipyretic effects. This research contributes to the development of new therapeutic agents in these areas (Rani et al., 2016).
8. Anticancer Drug Synthesis
The compound has been utilized in synthesizing anticancer drugs, specifically targeting the VEGFr receptor. Its structural characteristics and interactions have been studied in depth to enhance the efficacy of these drugs (Sharma et al., 2018).
Properties
IUPAC Name |
N-(5-amino-2-methylphenyl)-2-(4-ethylphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c1-3-13-5-8-15(9-6-13)21-11-17(20)19-16-10-14(18)7-4-12(16)2/h4-10H,3,11,18H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPZYENIWJFXHQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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